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Compound of Interest

tert-Butyl ((1R,2R)-2-
Compound Name:
hydroxycyclopentyl)carbamate

Cat. No.: B586715

An In-depth Technical Guide on the Molecular Weight of tert-Butyl ((1R,2R)-2-
hydroxycyclopentyl)carbamate

For researchers, scientists, and drug development professionals, a precise understanding of
the physicochemical properties of a compound is fundamental. This guide provides a detailed
breakdown of the molecular weight of tert-Butyl ((1R,2R)-2-hydroxycyclopentyl)carbamate,
a key parameter in experimental design and analysis.

Molecular Composition and Weight

The molecular formula for tert-Butyl ((1R,2R)-2-hydroxycyclopentyl)carbamate is
C10H19NOs.[1][2][3] The molecular weight is derived from the sum of the atomic weights of its
constituent atoms.

The calculation of the molecular weight is based on the atomic masses of its constituent
elements. The atomic mass of carbon is approximately 12.01 g/mol , hydrogen is about 1.008
g/mol , nitrogen is roughly 14.007 g/mol , and oxygen is approximately 15.999 g/mol .[4][5][6][7]
[BIOI[10][11][12][13]

The precise molecular weight is essential for a variety of laboratory procedures, including
solution preparation, stoichiometric calculations for chemical reactions, and analytical
techniques such as mass spectrometry.
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Quantitative Data Summary

For clarity and ease of comparison, the atomic and molecular weight data are summarized in
the table below.

Atomic Weight Total Weight

Element Symbol Count

(amu) (amu)
Carbon C 10 12.011 120.11
Hydrogen H 19 1.008 19.152
Nitrogen N 1 14.007 14.007
Oxygen o) 3 15.999 47.997
Total 201.266

The calculated molecular weight of tert-Butyl ((1R,2R)-2-hydroxycyclopentyl)carbamate is
201.27 g/mol .[3]

Experimental Protocols

Accurate determination and use of molecular weight are critical in various experimental
contexts. Below are generalized methodologies where this information is pivotal.

Protocol 1: Preparation of a Standard Solution

» Objective: To prepare a 10 mM stock solution of tert-Butyl ((1R,2R)-2-
hydroxycyclopentyl)carbamate in a suitable solvent (e.g., DMSO).

o Materials:
o tert-Butyl ((1R,2R)-2-hydroxycyclopentyl)carbamate (solid)
o Dimethyl sulfoxide (DMSOQO)
o Analytical balance

o Volumetric flask (e.g., 10 mL)
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o Spatula and weighing paper

o Pipettes

e Procedure:

1. Calculate the mass of the compound required using the formula: Mass (g) = Desired
Concentration (mol/L) * Volume (L) * Molecular Weight ( g/mol ) Mass (mg) = 10 mmol/L *
0.01 L*201.27 g/mol = 20.127 mg

2. Accurately weigh approximately 20.13 mg of tert-Butyl ((1R,2R)-2-
hydroxycyclopentyl)carbamate using an analytical balance.

3. Transfer the weighed compound into a 10 mL volumetric flask.
4. Add a small amount of DMSO to dissolve the solid.

5. Once dissolved, add DMSO to the flask until the solution reaches the 10 mL calibration

mark.

6. Stopper the flask and invert it several times to ensure the solution is homogeneous.

Protocol 2: Stoichiometric Calculation for a Coupling
Reaction

o Objective: To determine the required mass of a reactant for a reaction with tert-Butyl
((1R,2R)-2-hydroxycyclopentyl)carbamate in a 1:1.2 molar ratio.

e Procedure:

1. Determine the moles of tert-Butyl ((1R,2R)-2-hydroxycyclopentyl)carbamate to be
used (e.g., 0.5 mmol).

2. Calculate the required moles of the coupling partner: Moles of Partner = 0.5 mmol * 1.2 =
0.6 mmol

3. Calculate the required mass of the coupling partner using its molecular weight.
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Visualization of Molecular Composition

The following diagram illustrates the elemental composition of tert-Butyl ((1R,2R)-2-
hydroxycyclopentyl)carbamate.

Elemental Composition
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Elemental makeup of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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